![molecular formula C13H20OS B4541790 6-(3-methylphenoxy)-1-hexanethiol](/img/structure/B4541790.png)
6-(3-methylphenoxy)-1-hexanethiol
Description
Synthesis Analysis
The synthesis of 6-(3-methylphenoxy)-1-hexanethiol and similar compounds involves multiple steps, including functional group transformations and coupling reactions. A related process is the synthesis of 3,6-dialkoxythieno[3,2-b]thiophenes, which can be achieved through pathways starting from dibromothieno[3,2-b]thiophene or via trans-etherification of 3,6-dimethoxythieno[3,2-b]thiophene. These methods highlight the versatility and complexity of synthesizing compounds with specific functional groups (Hergué, Frère, & Roncali, 2011).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound is characterized by specific bonding patterns and geometries. For example, the crystal structure analysis of hexakis(2,3,6-tri-O-methyl)-α-cyclodextrin complexes with p-nitrophenol reveals intricate molecular arrangements and interactions (Harata, Uekama, Otagiri, & Hirayama, 1982). These structural analyses are crucial for understanding the chemical behavior and potential applications of these compounds.
Chemical Reactions and Properties
The chemical reactivity of this compound involves its participation in various reactions, reflecting its functional group chemistry. Similar compounds exhibit a range of reactivities, such as the electropolymerization of 3,6-dialkoxythieno[3,2-b]thiophenes to produce conjugated polymers, showcasing their utility in creating advanced materials (Hergué, Frère, & Roncali, 2011).
Physical Properties Analysis
The physical properties of this compound, such as solubility, melting point, and boiling point, are influenced by its molecular structure. While specific data for this compound may not be readily available, related research on the thermotropic and solution behavior of similar compounds provides insights into their physical characteristics and how these properties can be tailored for particular applications (Kasko & Pugh, 2006).
properties
IUPAC Name |
6-(3-methylphenoxy)hexane-1-thiol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20OS/c1-12-7-6-8-13(11-12)14-9-4-2-3-5-10-15/h6-8,11,15H,2-5,9-10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAPLEKAOFLZZSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCCCCCS | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.